5-Nitro-N-[2-(pyridin-2-yl)ethyl]-2-pyridinamine 5-Nitro-N-[2-(pyridin-2-yl)ethyl]-2-pyridinamine

Brand Name: Vulcanchem

CAS No.: 167897-26-9

VCID: VC0495254

InChI: InChI=1S/C12H12N4O2/c17-16(18)11-4-5-12(15-9-11)14-8-6-10-3-1-2-7-13-10/h1-5,7,9H,6,8H2,(H,14,15)

SMILES: C1=CC=NC(=C1)CCNC2=NC=C(C=C2)[N+](=O)[O-]

Molecular Formula: C12H12N4O2

Molecular Weight: 244.25g/mol

5-Nitro-N-[2-(pyridin-2-yl)ethyl]-2-pyridinamine

CAS No.: 167897-26-9

VCID: VC0495254

Molecular Formula: C12H12N4O2

Molecular Weight: 244.25g/mol

CAS No.	167897-26-9
Product Name	5-Nitro-N-[2-(pyridin-2-yl)ethyl]-2-pyridinamine
Molecular Formula	C12H12N4O2
Molecular Weight	244.25g/mol
IUPAC Name	5-nitro-N-(2-pyridin-2-ylethyl)pyridin-2-amine
Standard InChI	InChI=1S/C12H12N4O2/c17-16(18)11-4-5-12(15-9-11)14-8-6-10-3-1-2-7-13-10/h1-5,7,9H,6,8H2,(H,14,15)
Standard InChIKey	CVOWNXLYIOLUSR-UHFFFAOYSA-N
SMILES	C1=CC=NC(=C1)CCNC2=NC=C(C=C2)[N+](=O)[O-]
Canonical SMILES	C1=CC=NC(=C1)CCNC2=NC=C(C=C2)[N+](=O)[O-]
PubChem Compound	2804598
Last Modified	Nov 11 2021

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